2-Propen-1-ol, 3-(methylthio)-, (E)-
Overview
Description
2-Propen-1-ol, 3-(methylthio)-, (E)-, also known as 3-(methylthio)allyl alcohol, is a colorless liquid with a pungent odor. It is primarily used as a flavoring agent in the food industry and as a fragrance in the perfume industry. However, recent scientific research has shown that this compound has potential applications in several other fields, including medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of 2-Propen-1-ol, 2-Propen-1-ol, 3-(methylthio)-, (E)-(methylthio)-, (E)- is not fully understood. However, it is believed that the compound works by disrupting the cell membranes of microorganisms and insects, leading to their death.
Biochemical and Physiological Effects:
2-Propen-1-ol, 2-Propen-1-ol, 3-(methylthio)-, (E)-(methylthio)-, (E)- has been shown to have several biochemical and physiological effects. In vitro studies have shown that the compound has antimicrobial and antifungal properties. In vivo studies have shown that the compound has insecticidal properties. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Propen-1-ol, 2-Propen-1-ol, 3-(methylthio)-, (E)-(methylthio)-, (E)- in lab experiments is its low toxicity. This makes it a safer alternative to other chemicals that may be more hazardous. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-Propen-1-ol, 2-Propen-1-ol, 3-(methylthio)-, (E)-(methylthio)-, (E)-. One potential direction is the development of new antimicrobial and antifungal drugs based on this compound. Another potential direction is the development of new insecticides for use in agriculture. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in environmental science.
Scientific Research Applications
2-Propen-1-ol, 2-Propen-1-ol, 3-(methylthio)-, (E)-(methylthio)-, (E)- has been the subject of several scientific studies due to its potential applications in medicine, agriculture, and environmental science. In medicine, this compound has been shown to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal drugs. In agriculture, it has been shown to have insecticidal properties, making it a potential candidate for the development of new insecticides. In environmental science, it has been shown to have potential applications in the removal of heavy metals from contaminated soil and water.
properties
IUPAC Name |
3-methylsulfanylprop-2-en-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8OS/c1-6-4-2-3-5/h2,4-5H,3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBKYJIFQHXTLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC=CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50760465 |
Source
|
| Record name | 3-(Methylsulfanyl)prop-2-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50760465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propen-1-ol, 3-(methylthio)-, (E)- | |
CAS RN |
98264-38-1 |
Source
|
| Record name | 3-(Methylsulfanyl)prop-2-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50760465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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